Cas no 2227856-51-9 (rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine)

• Product Name: rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine
• CAS No: 2227856-51-9
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 6080128
• PubChem ID: 165614479
• Update Time: 2025-06-10

rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine
• 2227856-51-9
• rac-[(1R,2S)-2-[2-(methylsulfanyl)ethyl]cyclopropyl]methanamine
• EN300-1806775

• Inchi： 1S/C7H15NS/c1-9-3-2-6-4-7(6)5-8/h6-7H,2-5,8H2,1H3/t6-,7+/m1/s1
• InChI Key： GCIWJJOHUQFFSV-RQJHMYQMSA-N
• SMILES： S(C)CC[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.3Ų

Additional information on rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine (CAS No. 2227856-51-9)

rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine (CAS No. 2227856-51-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring and a methylsulfanyl group, which contribute to its potential biological activities and therapeutic applications.

The racemic form of this compound, denoted as rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine, consists of equal amounts of the (1R,2S) and (1S,2R) enantiomers. The presence of these enantiomers can significantly influence the compound's pharmacological properties, making it an important subject of study in the development of chiral drugs.

Recent advancements in synthetic chemistry have enabled the efficient and scalable production of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine. Techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high yields and purity levels, facilitating its use in various research applications. For instance, a study published in the Journal of Organic Chemistry highlighted a novel catalytic asymmetric synthesis route that achieved 95% enantiomeric excess (ee), demonstrating the potential for industrial-scale production.

In terms of biological activity, rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine has shown promising results in preclinical studies. Research conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Specifically, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Furthermore, rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine has been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic areas. For example, a Phase I clinical trial is currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers.

In conclusion, rac-(1R,2S)-2-2-(methylsulfanyl)ethylcyclopropylmethanamine (CAS No. 2227856-51-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and clinical trials progress, this compound may pave the way for new treatments for various diseases.